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Compound of Interest

Compound Name: Remdesivir-13C6

Cat. No.: B15600315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a certified Safety Data Sheet (SDS). Always

consult the official SDS from the supplier before handling the compound. The safety and

handling precautions for Remdesivir-13C6 are considered to be identical to those of its parent

compound, Remdesivir, as isotopic labeling with 13C does not significantly alter its chemical

properties or biological reactivity.

Introduction
Remdesivir-13C6 is a stable isotope-labeled version of Remdesivir, a broad-spectrum antiviral

medication.[1] It serves as a critical tool in research and development, particularly in

pharmacokinetic and metabolism studies, where it is used as an internal standard for

quantitative analysis by mass spectrometry.[2] Remdesivir itself is a prodrug that is metabolized

in the body to its active form, which acts as an inhibitor of viral RNA-dependent RNA

polymerase (RdRp), a key enzyme in the replication of many RNA viruses.[3][4][5]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Remdesivir. These

properties are expected to be nearly identical for Remdesivir-13C6.
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Property Value Source(s)

Molecular Formula C₂₇H₃₅N₆O₈P [6]

Molecular Weight 602.6 g/mol [6]

Appearance
White to off-white to yellow

crystalline solid
[3][7]

Solubility

Soluble in ethanol and

methanol; virtually insoluble in

water. Aqueous solubility

increases with decreasing pH.

[3]

pKa (strongest acidic/basic) 10.23 / 0.65 [3]

Log P (o/w) 2.01 [3]

Toxicological Information
Remdesivir is classified as harmful if swallowed and causes skin and serious eye irritation.[8][9]

[10] It may also cause respiratory irritation.[10][11] Animal studies have indicated potential for

kidney injury at repeated doses.[12]
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Hazard
Classification

Category Statement Source(s)

Acute Oral Toxicity Category 4 Harmful if swallowed [8][9][10]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [8][9][10]

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation
[8][9][10]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
[8][10][11]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1

Causes damage to

organs through

prolonged or repeated

exposure

[10]

Adverse Effects Observed in Clinical Use of Remdesivir:

Hepatotoxicity: Transient elevations in aminotransferases have been observed.[12]

Nephrotoxicity: Acute kidney injury and renal impairment have been reported.[12]

Cardiovascular Toxicity: Hypotension, arrhythmias, and cardiac arrest have been noted in

some cases.[12][13]

Respiratory Toxicity: Acute respiratory distress syndrome and pneumothorax have been

reported, although a direct causal link can be complex in the patient populations studied.[12]

Gastrointestinal Effects: Nausea is a commonly reported side effect.[13]

Experimental Protocols
Handling and Personal Protective Equipment (PPE)
Remdesivir is not classified as a hazardous drug by NIOSH or ASHP, and preparation can be

done in a standard pharmacy setting without the need for a clean room or fume hood.[14]
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However, appropriate laboratory practices should always be followed.

Engineering Controls: Use in a well-ventilated area.[11]

Personal Protective Equipment:

Gloves: Wear suitable chemical-resistant gloves.[9][14]

Eye Protection: Use safety goggles with side protection.[9]

Lab Coat: A lab coat should be worn.[14]

Preparation of Stock Solutions and Dilutions
Remdesivir is a lyophilized powder that requires reconstitution.[15]

Reconstitution: Aseptically reconstitute the lyophilized powder with sterile water for injection.

[16] For a 100 mg vial, 19 mL of sterile water is typically used to yield a 5 mg/mL solution.[15]

[16]

Mixing: Gently shake the vial for 30 seconds and let it settle for 2-3 minutes to ensure

complete dissolution.[7][16] The resulting solution should be clear and colorless to yellow.[7]

Dilution: The reconstituted solution must be further diluted for use. This is typically done with

0.9% sodium chloride injection.[7]

Storage and Stability
Lyophilized Powder: Store vials below 30°C (86°F).[7]

Reconstituted Solution: Use immediately to prepare the diluted solution.[7]

Diluted Infusion Solution: Stable for 24 hours at room temperature (20°C to 25°C) or 48

hours at refrigerated temperature (2°C to 8°C).[7]

Spill and Disposal Procedures
Spills:
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Wear appropriate PPE for cleanup.[14]

For powder spills, cover with a damp cloth to minimize dust generation.[14]

Collect spilled material into a leak-proof container for disposal.[14]

Decontaminate the area with a water and detergent solution.[14]

Disposal: Dispose of unused material and contaminated waste in accordance with local,

state, and federal regulations for pharmaceutical waste.[14]
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Caption: Mechanism of action of Remdesivir.
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Caption: Workflow for bioanalytical quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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